Cas no 100-70-9 (pyridine-2-carbonitrile)

Pyridine-2-carbonitrile is a nitrogen-containing heterocycle that exhibits unique reactivity profiles, making it suitable for use in organic synthesis and pharmaceutical applications. Its ability to participate in electrophilic aromatic substitution reactions and its potential as a precursor to biologically active compounds render pyridine-2-carbonitrile an attractive intermediate for researchers.

pyridine-2-carbonitrile structure

Product name:pyridine-2-carbonitrile

CAS No:100-70-9

MF:C₆H₄N₂

MW:104.1094

MDL:MFCD00006218

CID:35106

PubChem ID:7522

pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Picolinonitrile
- 2-PICOLINONITRILE
- 2-PYRIDINECARBONITRILE
- CYANOPYRIDINE(2-)
- PICOLINIC ACID NITRILE
- PYRIDINE-2-CARBONITRILE
- TIMTEC-BB SBB008920
- 2-pyridinecarboxylicacid,nitrile
- 2-Pyridyl nitrile
- Pyridin-2-Carbonitril
- 2-Pyridinrcarbonitrile
- 2-Cyanopyridine,&gt
- picolylnitrile
- 2-Cyanopyridine, Picolinonitrile
- 2-Cyanopyridine
- 2 cyanopyrimide
- 2-cyano-pyridine
- 2-pyridyl-acetonitrile
- pyridinecarbonitrile
- NSC 59697
- 2-pyridylnitrile
- AKOS BBS-00004280
- cyanopyridine
- 2-Pyridinecarboxylic acid, nitrile
- 2-cyano pyridine
- WHR1DPG7YS
- FFNVQNRYTPFDDP-UHFFFAOYSA-N
- DSSTox_CID_1843
- DSSTox_RID_76362
- DSSTox_GSID_21843
- pyridine nitrile
- AM81275
- DTXSID9021843
- .ALPHA.-CYANOPYRIDINE
- FT-0612120
- Tox21_302832
- 100-70-9
- NCGC00256474-01
- NS00022996
- Tox21_201343
- BP-24096
- 29386-66-1
- InChI=1/C6H4N2/c7-5-6-3-1-2-4-8-6/h1-4
- CS-W020084
- HSDB 5338
- C02221
- 2-Pyridinecarbonitrile, purum, >=98.0% (GC)
- NSC59697
- 2-PYRIDYL CYANIDE
- A16220
- 2-CYANOPYRIDINE-D4
- D77869
- SCHEMBL148839
- DTXCID101843
- CHEMBL3185861
- 2-PYRIDYL NITRILE [HSDB]
- 2-AZABENZONITRILE
- MFCD00006218
- 2-Cyanopyridine 2-Pyridinecarbonitrile
- A-Cyanopyridine
- NCGC00258895-01
- W-108945
- 2-pyridinenitrile
- AKOS000119206
- CHEBI:27837
- 2-Pyridinecarbonitrile, 99%
- 2-cyanopyridine;2-pyridinecarbonitrile
- AC-2441
- EN300-18317
- Q27103368
- CAS-100-70-9
- inverted exclamation mark-CYANOPYRIDINE
- FG-0466
- NCGC00249029-01
- EINECS 202-880-3
- 1219795-17-1
- BCP25789
- NSC-59697
- BP-12327
- 2-pyridine carbonitrile
- UNII-WHR1DPG7YS
- F0001-0025
- 2-Cyanopyridine,99%
- pyridine, 2-cyano-
- SY001165
- STL146673
- pyridine-2-carbonitrile
- MDL： MFCD00006218
- Inchi： 1S/C6H4N2/c7-5-6-3-1-2-4-8-6/h1-4H
- InChI Key： FFNVQNRYTPFDDP-UHFFFAOYSA-N
- SMILES： N1=C([H])C([H])=C([H])C([H])=C1C#N
- BRN： 107710

Computed Properties

Exact Mass: 104.03700
Monoisotopic Mass: 104.037448
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: nothing
Topological Polar Surface Area: 36.7
XLogP3: 0.4
Surface Charge: 0

Experimental Properties

Color/Form: White to yellowish crystals at low temperature
Density: 1.081 g/mL at 25 °C(lit.)
Melting Point: 24-27 °C (lit.)
Boiling Point: 225°C(lit.)
Flash Point: Fahrenheit: 192.2 ° f
Celsius: 89 ° c
Refractive Index: n20/D 1.529(lit.)
PH: 8.4 (100g/l, H2O)
Solubility: 67g/l
Water Partition Coefficient: Insoluble
PSA: 36.68000
LogP: 0.95328
Sensitiveness: Sensitive to air
Solubility: Insoluble in water

pyridine-2-carbonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：3276
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26-S24/25
Hazardous Material Identification：
Storage Condition：Store at room temperature
Safety Term：6.1
HazardClass：6.1
TSCA：Yes
Packing Group：III
PackingGroup：III
Hazard Level：6.1
Packing Group：III
Risk Phrases：R20/21/22

pyridine-2-carbonitrile Customs Data

HS CODE：2933399010
Customs Data：

China Customs Code:
2933399011

Summary:

HS: 2933399011. picolinonitrile. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tarrif:6.5%. general tariff:20.0%

pyridine-2-carbonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0461510343-25g	pyridine-2-carbonitrile	100-70-9	98%	25g	¥ 61.2	2024-07-20
TRC	C982170-250g	2-Cyanopyridine	100-70-9		250g	$121.00	2023-05-18
eNovation Chemicals LLC	K10369-500g	Pyridine-2-carbonitrile	100-70-9	97%	500g	$320	2024-05-24
eNovation Chemicals LLC	D405252-1kg	2-Cyanopyridine	100-70-9	97%	1kg	$200	2024-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A12900-100g	2-Cyanopyridine, 99%	100-70-9	99%	100g	￥363.00	2023-03-14
TRC	C982170-100g	2-Cyanopyridine	100-70-9		100g	$ 75.00	2022-06-06
eNovation Chemicals LLC	D405252-5kg	2-Cyanopyridine	100-70-9	97%	5kg	$800	2024-06-05
Apollo Scientific	OR322073-100g	2-Cyanopyridine	100-70-9		100g	£90.00	2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011623-100g	pyridine-2-carbonitrile	100-70-9	98%	100g	￥36	2023-09-11
ChemScence	CS-W020084-1000g	α-Cyanopyridine	100-70-9	99.98%	1000g	$69.0	2021-09-02